N-Benzyl-N-(4-{[(naphthalen-1-YL)carbamoyl]methyl}-3-oxo-3,4-dihydroquinoxalin-2-YL)acetamide

• Molecular Formula: C29H24N4O3
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 2-[3-[acetyl(benzyl)amino]-2-oxoquinoxalin-1-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C29H24N4O3/c1-20(34)32(18-21-10-3-2-4-11-21)28-29(36)33(26-17-8-7-15-25(26)31-28)19-27(35)30-24-16-9-13-22-12-5-6-14-23(22)24/h2-17H,18-19H2,1H3,(H,30,35)
• InChI Key: JVMOJVAMCCGTSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC=CC=C1)C2=NC3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=CC5=CC=CC=C54

Description

N-Benzyl-N-(4-{[(naphthalen-1-YL)carbamoyl]methyl}-3-oxo-3,4-dihydroquinoxalin-2-YL)acetamide is a complex organic compound that features a quinoxaline core, a naphthalene moiety, and a benzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Benzyl-N-(4-{[(naphthalen-1-YL)carbamoyl]methyl}-3-oxo-3,4-dihydroquinoxalin-2-YL)acetamide typically involves multiple steps. One common route includes the following steps:

Formation of the Quinoxaline Core: This can be achieved by condensing an o-phenylenediamine derivative with a 1,2-dicarbonyl compound under acidic conditions.

Introduction of the Naphthalene Moiety: This step involves the reaction of the quinoxaline intermediate with a naphthalene derivative, often through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the quinoxaline core, leading to the formation of quinoxaline N-oxides.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The benzyl and naphthalene moieties can participate in various substitution reactions, including electrophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Reagents like halogens (chlorine, bromine) and bases (sodium hydroxide) are often employed.

Major Products

Oxidation: Quinoxaline N-oxides.

Reduction: Alcohol derivatives.

Substitution: Various substituted quinoxaline derivatives.

Scientific Research Applications

N-Benzyl-N-(4-{[(naphthalen-1-YL)carbamoyl]methyl}-3-oxo-3,4-dihydroquinoxalin-2-YL)acetamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as an anticancer agent due to its ability to interact with DNA and inhibit cell proliferation.

Biology: The compound is used in biochemical assays to study enzyme inhibition and protein interactions.

Materials Science: It is explored for its potential use in organic electronics and as a building block for advanced materials.

Mechanism of Action

The mechanism of action of N-Benzyl-N-(4-{[(naphthalen-1-YL)carbamoyl]methyl}-3-oxo-3,4-dihydroquinoxalin-2-YL)acetamide involves its interaction with biological macromolecules. The compound can intercalate into DNA, disrupting the replication process and leading to cell death. It also inhibits specific enzymes by binding to their active sites, thereby blocking their activity.

Comparison with Similar Compounds

Similar Compounds

Quinoxaline Derivatives: Compounds like 2,3-diphenylquinoxaline share a similar core structure but differ in their substituents.

Naphthalene Derivatives: Compounds such as 1-naphthylamine have a similar naphthalene moiety but lack the quinoxaline core.

Benzyl Derivatives: Benzylamine derivatives share the benzyl group but differ in their overall structure.

Uniqueness

N-Benzyl-N-(4-{[(naphthalen-1-YL)carbamoyl]methyl}-3-oxo-3,4-dihydroquinoxalin-2-YL)acetamide is unique due to its combination of a quinoxaline core, naphthalene moiety, and benzyl group, which confer distinct chemical and biological properties. This unique structure allows it to interact with a variety of biological targets, making it a versatile compound for research and potential therapeutic applications.